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Introduction
Aziridines are valuable three-membered nitrogen-containing heterocyclic compounds that

serve as versatile building blocks in organic synthesis, particularly in the development of

pharmaceuticals and other bioactive molecules. The copper-catalyzed aziridination of olefins

offers a direct and efficient method for their synthesis. This document provides detailed

application notes and protocols for the aziridination of styrene and its derivatives using the

readily available and stable catalyst, copper(II) acetylacetonate [Cu(acac)₂]. The primary

nitrene source discussed is [N-(p-toluenesulfonyl)imino]phenyliodinane (PhI=NTs).

Reaction Principle and Mechanism
The copper-catalyzed aziridination of alkenes is believed to proceed through a catalytic cycle

involving copper in different oxidation states. While often initiated with a Cu(II) precatalyst like

Cu(acac)₂, the active catalytic species is proposed to be a Cu(I) complex. The Cu(II)

precatalyst is reduced in situ to Cu(I), which then reacts with the nitrene source (PhI=NTs) to

form a copper-nitrene intermediate. This intermediate is the key reactive species that transfers

the nitrene group to the alkene. The reaction is thought to proceed via a Cu(I)/Cu(III) catalytic

cycle, where the rate-determining step is the formation of the metallanitrene species.[1][2]
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The overall transformation is as follows:

Data Presentation
Substrate Scope of Substituted Styrenes
The aziridination of various electronically and sterically diverse substituted styrenes has been

investigated using copper catalysts. The following table summarizes typical yields obtained for

the aziridination of substituted styrenes. While this data was generated with a closely related

copper catalyst system, it provides a good indication of the expected outcomes with Cu(acac)₂.
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Entry Styrene Derivative Product Yield (%)

1 Styrene
2-phenyl-1-

tosylaziridine
95

2 4-Methylstyrene
2-(p-tolyl)-1-

tosylaziridine
85

3 4-Methoxystyrene

2-(4-

methoxyphenyl)-1-

tosylaziridine

78

4 4-Chlorostyrene
2-(4-chlorophenyl)-1-

tosylaziridine
92

5 4-Bromostyrene
2-(4-bromophenyl)-1-

tosylaziridine
90

6 4-Fluorostyrene
2-(4-fluorophenyl)-1-

tosylaziridine
91

7 3-Chlorostyrene
2-(3-chlorophenyl)-1-

tosylaziridine
88

8 2-Chlorostyrene
2-(2-chlorophenyl)-1-

tosylaziridine
85

Effect of Catalyst Loading
The catalyst loading can influence the reaction efficiency. The optimal loading should be

determined to balance reaction time and yield with the cost of the catalyst. Below is a summary

of the effect of catalyst loading on the yield of the aziridination of styrene.

Entry Catalyst Loading (mol%) Yield (%)

1 1 85

2 2.5 92

3 5 95

4 10 95

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparison of Nitrene Sources
Different nitrene sources can be employed in copper-catalyzed aziridination reactions. The

choice of the N-substituent on the iminoiodinane can affect the reactivity and the properties of

the resulting aziridine.

Entry Nitrene Source Product Yield (%)

1

PhI=NTs (N-(p-

toluenesulfonyl)imino)

phenyliodinane

2-phenyl-1-

tosylaziridine
95

2

PhI=NNs (N-(p-

nitrophenylsulfonyl)imi

no)phenyliodinane

2-phenyl-1-(4-

nitrophenyl)sulfonylazi

ridine

98

3

PhI=NBs (N-(p-

bromophenylsulfonyl)i

mino)phenyliodinane

2-phenyl-1-(4-

bromophenyl)sulfonyl

aziridine

93

Experimental Protocols
General Considerations

All reactions should be carried out in a well-ventilated fume hood.

Reagents and solvents should be of appropriate purity. Acetonitrile should be dry.

Styrene and its derivatives should be freshly distilled or passed through a short column of

basic alumina to remove inhibitors.

[N-(p-toluenesulfonyl)imino]phenyliodinane (PhI=NTs) can be synthesized from iodobenzene

diacetate and p-toluenesulfonamide or purchased from commercial suppliers.

Reaction progress can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).
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This protocol describes a general procedure for the aziridination of styrene using Cu(acac)₂ as

the catalyst.

Materials:

Copper(II) acetylacetonate (Cu(acac)₂)

Styrene

[N-(p-toluenesulfonyl)imino]phenyliodinane (PhI=NTs)

Acetonitrile (CH₃CN), anhydrous

Round-bottom flask

Magnetic stirrer and stir bar

Inert atmosphere (Nitrogen or Argon)

Standard laboratory glassware for workup and purification

Procedure:

To a dry round-bottom flask equipped with a magnetic stir bar, add copper(II)
acetylacetonate (0.025 mmol, 1 mol%).

Under an inert atmosphere, add anhydrous acetonitrile (5 mL).

Add styrene (2.5 mmol, 1.0 equiv.).

Stir the mixture at room temperature for 10 minutes.

Add [N-(p-toluenesulfonyl)imino]phenyliodinane (PhI=NTs) (2.75 mmol, 1.1 equiv.) in one

portion.

Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC until the

starting material (styrene or PhI=NTs) is consumed (typically 2-4 hours).
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Once the reaction is complete, concentrate the mixture under reduced pressure to remove

the solvent.

The crude product can be purified by flash column chromatography on silica gel using a

mixture of hexane and ethyl acetate as the eluent to afford the pure 2-phenyl-1-tosylaziridine.

Visualizations
Proposed Catalytic Cycle for Copper-Catalyzed
Aziridination
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Catalytic Cycle
Precatalyst Activation

Cu(I)

Cu(III)-nitrene

 + PhI=NTs
- PhI

Cu(I)-aziridine + Styrene

 - Aziridine

Cu(II)(acac)2 Reduction

Start

Reaction Setup:
- Add Cu(acac)2 to CH3CN

- Add Styrene
- Stir under inert atmosphere

Add PhI=NTs

Stir at Room Temperature
(Monitor by TLC/GC)

Solvent Removal

Flash Column Chromatography

Pure Aziridine
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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